Cas no 160742-91-6 (D-Valine, N-(ethoxycarbonyl)-)
D-Valine, N-(ethoxycarbonyl)- structure
Product Name:D-Valine, N-(ethoxycarbonyl)-
CAS No:160742-91-6
MF:C8H15NO4
MW:189.209002733231
CID:1340099
Update Time:2024-08-17
D-Valine, N-(ethoxycarbonyl)- Chemical and Physical Properties
Names and Identifiers
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- D-Valine, N-(ethoxycarbonyl)-
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- Inchi: 1S/C8H15NO4/c1-4-13-8(12)9-6(5(2)3)7(10)11/h5-6H,4H2,1-3H3,(H,9,12)(H,10,11)/t6-/m1/s1
- InChI Key: ZAVWSNSSAROCIB-ZCFIWIBFSA-N
- SMILES: C(O)(=O)[C@@H](C(C)C)NC(OCC)=O
Computed Properties
- Exact Mass: 189.10015
Experimental Properties
- Density: 1.124±0.06 g/cm3(Predicted)
- Boiling Point: 328.4±25.0 °C(Predicted)
- PSA: 75.63
- pka: 3.70±0.10(Predicted)
D-Valine, N-(ethoxycarbonyl)- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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